Cas no 1365531-76-5 ((4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine))

• Product Name: (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)
• CAS No: 1365531-76-5
• MF: C₄₀H₃₆O₄P₂
• MW: 642.658972740173
• MDL: MFCD19443622
• CID: 1246983
• PubChem ID: 18706016
• Update Time: 2025-05-25

(4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) Chemical and Physical Properties

Names and Identifiers

• (4,4',6,6'-Tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)
• (S)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxybiphenyl
• S-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%
• 1365531-76-5
• MFCD19443622
• 1870892-14-0
• (R)-2,2 inverted exclamation mark -Bis(diphenylphosphino)-4,4 inverted exclamation mark ,6,6 inverted exclamation mark -tetramethoxy)-1,1 inverted exclamation mark -biphenyl
• (4,4',6,6'-Tetramethoxy-[1,1'-biphenyl]-2,2'-diyl)bis(diphenylphosphane)
• [2'-(DIPHENYLPHOSPHANYL)-4,4',6,6'-TETRAMETHOXY-[1,1'-BIPHENYL]-2-YL]DIPHENYLPHOSPHANE
• E76947
• (R)-(4,4',6,6'-TETRAMETHOXYBIPHENYL-2,2'-DIYL)BIS(DIPHENYLPHOSPHINE)
• (R)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxybiphenyl
• SCHEMBL458496
• (R)-(4,4',6,6'-Tetramethoxybiphenyl-2,2'-diyl)bis(diphenylphosphine), 97%
• (S)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxy)-1,1'-biphenyl
• 1365531-75-4
• SY072352
• E76953
• (R)-2,2'-Bis(diphenylphosphino)-4,4',6,6'-tetramethoxy)-1,1'-biphenyl
• [2-(2-diphenylphosphanyl-4,6-dimethoxyphenyl)-3,5-dimethoxyphenyl]-diphenylphosphane
• (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)

• MDL： MFCD19443622
• Inchi： 1S/C40H36O4P2/c1-41-29-25-35(43-3)39(37(27-29)45(31-17-9-5-10-18-31)32-19-11-6-12-20-32)40-36(44-4)26-30(42-2)28-38(40)46(33-21-13-7-14-22-33)34-23-15-8-16-24-34/h5-28H,1-4H3
• InChI Key： YSQIPQZYSQJPNL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC(=CC(=C1C1=C(C=C(C=C1P(C1C=CC=CC=1)C1C=CC=CC=1)OC)OC)OC)OC

Computed Properties

• Exact Mass: 642.20900
• Monoisotopic Mass: 642.20888362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.8
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 64.10000
• LogP: 6.90440
• Sensitiveness: air sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine)

Introduction to (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) and Its Significance in Modern Chemical Research

The compound with the CAS number 1365531-76-5 is a highly specialized organic molecule known as (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine). This intricate structure, characterized by its biphenyl core and phosphine substituents, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications.

In recent years, the study of such complex organic molecules has been instrumental in advancing our understanding of molecular interactions at the nanoscale. The presence of multiple functional groups, including methoxy and diphenylphosphine moieties, makes this compound a versatile platform for designing novel materials and bioactive molecules. Specifically, the methoxy groups contribute to the compound's solubility and stability, while the diphenylphosphine units enhance its ability to participate in coordination chemistry and catalytic processes.

One of the most compelling aspects of (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) is its potential role in the development of new pharmaceuticals. The biphenyl core is a common motif in many bioactive compounds, known for its ability to interact with biological targets such as enzymes and receptors. By incorporating phosphine groups, researchers can further modulate these interactions, leading to the discovery of more effective therapeutic agents. For instance, studies have shown that phosphine-containing ligands can serve as potent catalysts in asymmetric synthesis, a process crucial for producing enantiomerically pure drugs.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug design. Molecular modeling techniques have been used to predict how (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) might interact with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding affinity and mechanism of action, paving the way for more targeted drug development.

The compound's unique structure also makes it an attractive candidate for materials science applications. For example, its ability to form stable complexes with transition metals has been exploited in the development of new catalysts for organic transformations. These catalysts are essential in industrial processes that produce fine chemicals and pharmaceuticals on a large scale. Additionally, the methoxy groups can be used to link this compound to other molecules, creating supramolecular structures with tailored properties.

In conclusion, (4,4',6,6'-tetramethoxy-2,2'-biphenyldiyl)bis(diphenylphosphine) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex structure and versatile functional groups make it a valuable tool for designing new drugs and materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.